![molecular formula C6H2BrCl2NO4S B1528691 2-Bromo-5-chloro-3-nitrobenzene-1-sulfonyl chloride CAS No. 1340462-42-1](/img/structure/B1528691.png)
2-Bromo-5-chloro-3-nitrobenzene-1-sulfonyl chloride
Overview
Description
2-Bromo-5-chloro-3-nitrobenzene-1-sulfonyl chloride (BCN-Cl) is an organosulfur compound that has found a variety of applications in the scientific research community. This compound has become increasingly popular due to its ability to form covalent bonds with biomolecules, making it an ideal tool for the study of biological processes.
Scientific Research Applications
Synthesis of Complex Organic Compounds
The compound's role as a reagent in synthesizing sulfonamide derivatives with potential anti-cancer properties was highlighted in a study where sulfonamide fragments, including derivatives of 4-nitrobenzene sulfonamide, were synthesized and evaluated for their anti-cancer activity against various cancer cell lines. This demonstrates the compound's utility in medicinal chemistry for drug discovery and development (Cumaoğlu et al., 2015).
Environmental Applications
Research on the degradation of azo dyes in wastewater using advanced oxidation processes mentions the formation of chlorinated aromatic compounds, including 3-chloroisocoumain and 1,3,5-trichloro-2-nitrobenzene, as byproducts of these processes. This study indicates the environmental impact and the chemical behavior of related compounds in water treatment systems (Yuan et al., 2011).
Chemical Synthesis Methodologies
A study on the synthesis and characterization of new 4-chloro-3-nitrobenzene sulfonamide derivatives from 4-chloro-3-nitrobenzene sulfonyl chloride illustrates the compound's versatility in generating a variety of sulfonamide-based molecules, which were further evaluated for antimicrobial activity. This underscores its role in developing new chemicals with potential biological applications (Kumar et al., 2020).
Green Chemistry
A green synthesis approach for producing 3-nitrobenzenesulfonyl chloride, a related compound, highlights the efforts to minimize environmental impact by reducing waste in chemical production processes. This reflects the growing trend toward sustainable practices in chemical manufacturing (Zhong-xiu, 2009).
Molecular Structure Analysis
A detailed study on the gas-phase electron diffraction and quantum chemical structure of 4-nitrobenzene sulfonyl chloride provides insights into the molecular geometry and structural parameters of such compounds, contributing to a deeper understanding of their physical and chemical properties (Petrov et al., 2009).
properties
IUPAC Name |
2-bromo-5-chloro-3-nitrobenzenesulfonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2BrCl2NO4S/c7-6-4(10(11)12)1-3(8)2-5(6)15(9,13)14/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOWULEAITITGLM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1[N+](=O)[O-])Br)S(=O)(=O)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2BrCl2NO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.96 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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